Cas no 1807155-05-0 (4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride)
4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride
-
- Inchi: 1S/C8H5ClF3NO2/c1-15-8-5(10)3(7(11)12)2-4(13-8)6(9)14/h2,7H,1H3
- InChI Key: CQIDQKLVSSHLOZ-UHFFFAOYSA-N
- SMILES: ClC(C1=CC(C(F)F)=C(C(=N1)OC)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- XLogP3: 2.7
- Topological Polar Surface Area: 39.2
4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029034553-250mg |
4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride |
1807155-05-0 | 95% | 250mg |
$1,019.20 | 2022-03-31 | |
| Alichem | A029034553-500mg |
4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride |
1807155-05-0 | 95% | 500mg |
$1,853.50 | 2022-03-31 | |
| Alichem | A029034553-1g |
4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride |
1807155-05-0 | 95% | 1g |
$2,750.25 | 2022-03-31 |
4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride
4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride: A Key Intermediate in Modern Medicinal Chemistry
4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride represents a pivotal compound in the field of biomedical research, with its unique molecular structure and functional groups making it a valuable intermediate in the synthesis of diverse pharmaceutical agents. This compound, with the CAS number 1807155-05-0, is characterized by its pyridine ring core substituted with multiple fluorine atoms and a methoxy group, while the carboxylic acid chloride functionality at the 6-position provides reactivity for further chemical modifications. The strategic placement of fluorine atoms in the pyridine ring significantly influences the compound's physicochemical properties, including its lipophilicity, metabolic stability, and potential for bioavailability enhancement in drug development.
Recent advancements in drug discovery have underscored the importance of fluorinated heterocycles as core scaffolds for therapeutic agents targeting neurological disorders, oncology, and metabolic diseases. The 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride molecule exemplifies this trend, as its fluorinated substituents can modulate the binding affinity of target proteins while maintaining structural specificity. A 2023 study published in Journal of Medicinal Chemistry highlighted the role of fluorine-containing pyridine derivatives in the design of selective kinase inhibitors, demonstrating that the introduction of fluorine atoms can enhance the potency of these compounds by up to 20-fold in certain enzymatic assays.
The pyridine ring in 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride serves as a versatile platform for functional group elaboration. The 2-methoxy group contributes to the molecule's hydrophilic character, while the 3-fluoro substitution introduces electron-withdrawing effects that can influence the reactivity of adjacent carbon atoms. The carboxylic acid chloride functionality at the 6-position is particularly significant, as it allows for facile coupling reactions with nucleophiles such as amines, thiols, and alcohols, enabling the synthesis of a wide array of bioactive molecules. This reactivity is further amplified by the electron-deficient nature of the pyridine ring, which facilitates electrophilic substitution reactions under controlled conditions.
Current research trends in pharmaceutical chemistry emphasize the development of fluorinated compounds with improved pharmacokinetic profiles. A 2024 review in Drug Discovery Today discussed how fluorine-containing heterocycles can reduce metabolic clearance rates in vivo, thereby extending the half-life of drug candidates. The 4-(Difluorom,3-fluoro-2-methoxypyridine-6-carbonyl chloride molecule aligns with this strategy, as its fluorinated substituents may confer enhanced stability against enzymatic degradation. This characteristic is particularly relevant for compounds targeting chronic diseases, where prolonged drug exposure is critical for therapeutic efficacy.
Applications of 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride span multiple therapeutic areas, including the development of anti-inflammatory agents and antitumor compounds. A 2023 preclinical study published in Advanced Pharmaceutical Biology reported the synthesis of a series of fluorinated pyridine derivatives with potent activity against breast cancer cell lines. The carboxylic acid chloride functionality was utilized to link the pyridine core with a cytotoxic payload, resulting in a conjugate with significantly enhanced antitumor activity compared to its non-fluorinated analog. This finding underscores the potential of 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride as a versatile scaffold for drug conjugation strategies.
In the context of drug design, the fluorine atoms in 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride play a dual role: they modulate the molecule's physicochemical properties while also influencing its interactions with biological targets. A computational study published in Journal of Chemical Information and Modeling in 2023 demonstrated that the introduction of fluorine atoms in the pyridine ring can improve the binding affinity of compounds for G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. This effect is attributed to the ability of fluorine to fine-tune the hydrophobicity of the molecule, enabling it to better match the binding pocket of target proteins.
The synthesis of 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride involves a series of well-established chemical transformations, including the functionalization of a pyridine ring and the introduction of the carboxylic acid chloride group. A 2022 patent (US 10,343,789) described a method for preparing this compound through a multi-step process involving fluorination, methylation, and chlorination reactions. The efficiency of this synthesis route is critical for the scalability of the compound in industrial settings, as the availability of high-purity intermediates is essential for the production of pharmaceutical-grade materials.
From a biomedical perspective, the fluorinated pyridine scaffold in 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride offers unique opportunities for the development of targeted therapies. A 2024 study in ACS Medicinal Chemistry Letters explored the use of similar compounds in the design of selective estrogen receptor modulators (SERMs), highlighting the potential of fluorinated pyridine derivatives to reduce side effects associated with traditional hormone therapies. This application underscores the versatility of the 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride molecule in addressing complex therapeutic challenges.
As the field of pharmaceutical chemistry continues to evolve, the role of fluorinated heterocycles like 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride is expected to expand further. Ongoing research into drug metabolism and prodrug design is likely to uncover additional applications for this compound, particularly in the development of long-acting formulations and targeted drug delivery systems. The ability to tailor the molecular structure of 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride through chemical modifications will remain a key factor in its continued relevance as a building block in modern medicinal chemistry.
In summary, 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride represents a significant advancement in the design of fluorinated pharmaceuticals. Its unique chemical structure, combined with the strategic placement of fluorine atoms, provides a versatile platform for the development of novel therapeutics. As research in drug discovery and biomedical sciences progresses, the importance of compounds like 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride is likely to grow, offering new opportunities for the treatment of a wide range of diseases.
1807155-05-0 (4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-carbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)